N-[3-(5-methoxy-1H-indol-1-yl)propanoyl]-beta-alanine

• IUPAC Name: 3-[3-(5-methoxyindol-1-yl)propanoylamino]propanoic acid
• InChI: InChI=1S/C15H18N2O4/c1-21-12-2-3-13-11(10-12)5-8-17(13)9-6-14(18)16-7-4-15(19)20/h2-3,5,8,10H,4,6-7,9H2,1H3,(H,16,18)(H,19,20)
• InChI Key: FTVDHGZSINQITK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C2)CCC(=O)NCCC(=O)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

N-[3-(5-methoxy-1H-indol-1-yl)propanoyl]-beta-alanine is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 290.12665706 g/mol and the complexity rating of the compound is 375. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Role in Plant Biology and Stress Response

Research into beta-alanine, a non-proteinogenic amino acid related to the compound , reveals its significant role in plant biology, particularly in stress response mechanisms. Beta-alanine is implicated in the synthesis of pantothenate (vitamin B5) and is crucial for the formation of Coenzyme A and acyl carrier protein in all organisms, including plants. It acts as a generic stress response molecule in plants, protecting them from environmental stresses such as temperature extremes, drought, and heavy metal shock. The diverse functions of beta-alanine in plants underline the compound's importance beyond human biochemistry, highlighting its ecological and agricultural relevance (Parthasarathy, Savka, & Hudson, 2019).

Ergogenic Effects and Exercise Performance

The ergogenic effects of beta-alanine, a related compound, are well-documented, particularly its role in enhancing exercise performance through its contribution to the synthesis of carnosine. Carnosine acts as a buffer for acid in muscles, improving performance during high-intensity activities. The review of ergogenic effects suggests directions for future research in quantifying these benefits, potentially relevant for applications of related compounds in sports science and nutritional supplementation (Caruso et al., 2012).

Therapeutic Potential in Kidney Diseases

Carnosine, synthesized from beta-alanine, shows promise in the treatment and prevention of kidney diseases, including chronic kidney disease and diabetic nephropathy. Its renoprotective properties, stemming from its antioxidant and anti-inflammatory activities, offer innovative strategies for managing kidney diseases, suggesting potential therapeutic applications for related compounds (Kiliś-Pstrusińska, 2020).

Cognitive Function and Resilience in Military Performance

Beta-alanine's impact extends to cognitive function and resilience, with studies indicating its potential to enhance cognitive performance and resistance to stressors such as PTSD and traumatic brain injuries. This line of research underscores the compound's broad physiological effects and its relevance to both physical and mental health applications (Ostfeld & Hoffman, 2023).

Analytical Challenges in Detecting Related Compounds

The detection and analysis of beta-N-methylamino-L-alanine (BMAA), a neurotoxin structurally related to the compound , underscore the analytical challenges in studying these molecules. The variability in analytical methods and the critical need for accurate detection highlight the ongoing debate and the importance of methodological advancements for research on such compounds (Faassen, 2014).